Cas no 2137861-31-3 (1-(2-Chloro-4-fluorophenyl)bicyclo[2.1.1]hexan-5-ol)

• Product Name: 1-(2-Chloro-4-fluorophenyl)bicyclo[2.1.1]hexan-5-ol
• CAS No: 2137861-31-3
• MF: C₁₂H₁₂ClFO
• MW: 226.674486160278
• CID: 6110487
• PubChem ID: 165749000
• Update Time: 2025-05-19

1-(2-Chloro-4-fluorophenyl)bicyclo[2.1.1]hexan-5-ol Chemical and Physical Properties

Names and Identifiers

• 1-(2-chloro-4-fluorophenyl)bicyclo[2.1.1]hexan-5-ol
• 2137861-31-3
• EN300-744818
• 1-(2-Chloro-4-fluorophenyl)bicyclo[2.1.1]hexan-5-ol

• Inchi： 1S/C12H12ClFO/c13-10-5-8(14)1-2-9(10)12-4-3-7(6-12)11(12)15/h1-2,5,7,11,15H,3-4,6H2
• InChI Key： DWJKAVDIYVQRRZ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C12CCC(C1)C2O)F

Computed Properties

• Exact Mass: 226.0560709g/mol
• Monoisotopic Mass: 226.0560709g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 20.2Ų

Additional information on 1-(2-Chloro-4-fluorophenyl)bicyclo[2.1.1]hexan-5-ol

Chemical Profile of 1-(2-Chloro-4-fluorophenyl)bicyclo[2.1.1]hexan-5-ol (CAS No. 2137861-31-3)

1-(2-Chloro-4-fluorophenyl)bicyclo[2.1.1]hexan-5-ol, identified by its Chemical Abstracts Service number 2137861-31-3, is a structurally complex organic molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound belongs to the class of bicyclic alcohols, featuring a fused cyclohexane ring system with substituents that contribute to its unique chemical and pharmacological properties. The presence of both chloro and fluoro substituents on the aromatic ring introduces electronic and steric effects that can modulate the compound's interactions with biological targets.

The bicyclo[2.1.1]hexan-5-ol moiety is particularly noteworthy due to its rigid three-dimensional structure, which can influence the binding affinity and selectivity of the molecule when interacting with protein targets. This structural motif is often found in natural products and has been explored for its potential in developing novel therapeutic agents. The combination of a bicyclic scaffold with aromatic substituents makes this compound an intriguing candidate for further investigation in medicinal chemistry.

In recent years, there has been a growing interest in the development of small molecules that can modulate enzyme activity through precise structural design. The 2-Chloro-4-fluorophenyl group in this compound plays a crucial role in determining its pharmacological profile. Chloro and fluoro substituents are frequently employed in drug design due to their ability to enhance metabolic stability, improve binding affinity, and modify electronic properties. The specific arrangement of these substituents on the aromatic ring can lead to selective interactions with biological targets, making this compound a promising scaffold for further derivatization and optimization.

One of the most compelling aspects of 1-(2-Chloro-4-fluorophenyl)bicyclo[2.1.1]hexan-5-ol is its potential application in the development of novel therapeutic agents. Recent studies have demonstrated that compounds with similar structural features can exhibit inhibitory activity against various enzymes and receptors involved in disease pathways. For instance, derivatives of bicyclic alcohols have shown promise in targeting enzymes such as kinases, which are implicated in cancer and inflammatory diseases. The unique structural features of this compound, including its rigid bicyclic core and electron-deficient aromatic ring, make it an attractive candidate for further exploration.

The synthesis of 1-(2-Chloro-4-fluorophenyl)bicyclo[2.1.1]hexan-5-ol presents both challenges and opportunities for synthetic chemists. The construction of the bicyclic system requires careful selection of reaction conditions and reagents to ensure high yield and purity. Additionally, the introduction of the chloro and fluoro substituents requires precise control over reaction pathways to avoid unwanted side products. Advances in synthetic methodologies have made it increasingly feasible to construct complex molecules like this one, enabling researchers to explore their full pharmacological potential.

In conclusion, 1-(2-Chloro-4-fluorophenyl)bicyclo[2.1.1]hexan-5-ol (CAS No. 2137861-31-3) is a structurally fascinating molecule with significant potential in medicinal chemistry and drug discovery. Its unique combination of a rigid bicyclic scaffold and functionalized aromatic ring makes it an attractive candidate for further investigation. As research continues to uncover new therapeutic targets and develop innovative synthetic strategies, compounds like this one will play an increasingly important role in the discovery and development of novel therapeutic agents.